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Compound of Interest

Compound Name: Aversin

Cat. No.: B1667687 Get Quote

Introduction

Avanafil, a potent and highly selective phosphodiesterase type 5 (PDE5) inhibitor, is a valuable

tool for in vitro research in various fields, including cardiovascular physiology, oncology, and

neuroscience.[1][2] Proper preparation of avanafil solutions is critical for obtaining accurate and

reproducible experimental results. These application notes provide detailed protocols for

dissolving and handling avanafil for use in cell culture applications. Avanafil works by inhibiting

the PDE5 enzyme, which is responsible for the degradation of cyclic guanosine

monophosphate (cGMP).[1][3][4] This inhibition leads to increased intracellular levels of cGMP,

resulting in smooth muscle relaxation and vasodilation.[3][4] The signaling cascade is initiated

by the release of nitric oxide (NO), which stimulates guanylate cyclase to produce cGMP.[1][3]

Data Presentation: Solubility of Avanafil

The solubility of avanafil in common laboratory solvents is summarized in the table below. It is

crucial to use the appropriate solvent to ensure complete dissolution and avoid precipitation in

cell culture media.
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Solvent Solubility at 25 °C Reference

Dimethyl Sulfoxide (DMSO) 97 mg/mL [5]

Dimethyl Sulfoxide (DMSO) 2 mg/mL

Water <1 mg/mL [5]

Methanol <1 mg/mL [5]

Ethanol <1 mg/mL [5]

Note: The discrepancy in reported DMSO solubility may be due to differences in experimental

conditions or purity of the compound. It is recommended to start with the lower value to ensure

complete dissolution.

Experimental Protocols
1. Preparation of a 10 mM Avanafil Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of avanafil in dimethyl

sulfoxide (DMSO).

Materials:

Avanafil powder (MW: 483.95 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weigh out 4.84 mg of avanafil powder using an analytical balance and place it into a sterile

microcentrifuge tube.
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Add 1 mL of sterile DMSO to the tube.

Vortex the solution thoroughly until the avanafil is completely dissolved. Visually inspect the

solution to ensure there are no undissolved particles.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C. A study has shown that an avanafil solution in a mixture of

acetonitrile and DMSO is stable for at least 7 days at 4°C.[5]

2. Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the 10 mM stock solution to prepare working solutions for

treating cells in culture. The final concentration of DMSO in the cell culture medium should be

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM Avanafil stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Procedure:

Thaw a single-use aliquot of the 10 mM avanafil stock solution at room temperature.

Perform a serial dilution of the stock solution in sterile cell culture medium to achieve the

desired final concentration. For example, to prepare a 10 µM working solution:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix gently by pipetting up and down.

Add the appropriate volume of the working solution to your cell culture plates to achieve the

final desired experimental concentration.
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Always include a vehicle control in your experiments, which consists of the same final

concentration of DMSO in the cell culture medium without avanafil.
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Caption: Avanafil inhibits PDE5, increasing cGMP levels and promoting smooth muscle

relaxation.

Experimental Workflow for Avanafil Treatment in Cell Culture
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Caption: Workflow for preparing avanafil solutions and treating cells in culture for analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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